Cas no 1040633-00-8 (N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040633-00-8
• MF: C₂₄H₁₆F₂N₄OS
• MW: 446.471850395203
• CID: 5383649
• Update Time: 2025-06-13

N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Difluorophenyl)-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C24H16F2N4OS/c25-16-8-9-19(26)21(12-16)28-23(31)14-32-24-22-13-20(29-30(22)11-10-27-24)18-7-3-5-15-4-1-2-6-17(15)18/h1-13H,14H2,(H,28,31)
• InChI Key： BQTKFNHTCSAQEH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Introduction to N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040633-00-8)

N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 1040633-00-8, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of this compound incorporates several key functional groups, including 2,5-difluorophenyl and naphthalen-1-yl, which contribute to its distinct reactivity and interaction with biological targets. The presence of a pyrazolo[1,5-a]pyrazine core further enhances its potential as a pharmacological agent, as this motif is well-documented for its role in various therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms in the 2,5-difluorophenyl group of N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is particularly noteworthy, as it is known to modulate the electronic properties of the molecule, thereby influencing its pharmacokinetic behavior.

The sulfanyl group in the compound's structure also plays a crucial role in its biological activity. Sulfanyl-containing compounds are frequently investigated for their potential anti-inflammatory, antimicrobial, and antiviral properties. The specific arrangement of this group within N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide suggests that it may interact with various enzymes and receptors, making it a promising candidate for further pharmacological exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The pyrazolo[1,5-a]pyrazine core in N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is particularly relevant in this context, as it has been shown to exhibit significant activity against a range of therapeutic targets. This core structure is part of a larger class of heterocycles that have demonstrated efficacy in treating conditions such as cancer, infectious diseases, and neurological disorders.

The synthesis of N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures the high purity and yield of the final product, which is essential for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations are often employed to construct the complex molecular framework of this compound.

In terms of biological evaluation, N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has been subjected to various in vitro assays to assess its potential therapeutic effects. Initial studies have shown promising results in inhibiting key enzymes involved in inflammatory pathways. Additionally, the compound's ability to interact with specific receptors has been explored through computational modeling and experimental techniques such as X-ray crystallography.

The impact of fluorine substitution on the pharmacological properties of N-(2,5-difluorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide cannot be overstated. Fluorinated aromatic compounds are known for their ability to enhance drug bioavailability and prolong half-life due to their resistance to metabolic degradation. This characteristic makes them particularly valuable in the development of long-lasting therapeutic agents.

Ongoing research continues to uncover new applications for N-(2,5-difluorophenyl)-2-{[2-(naphthalen - 1 - yl ) py razo lo [ 1 , 5 - a ] py ra zine - 4 - yl ] sul fany l } ace tam ide . Investigations into its potential role in treating neurological disorders have shown encouraging results in preclinical models. Furthermore , the compound's interaction with DNA and RNA has been studied for its potential implications in gene therapy and cancer treatment.

The future prospects for N-( 2 , 5 - dif luoro ph en yl ) - 2 - { [ 2 - ( < Strong > na ph tha len - 1 - yl ) p y ra z o lo [ 1 , 5 - a ] p y ra z ine - 4 - yl ] s u l fany l } ace ta m ide are vast . As our understanding of its mechanism of action continues to evolve , so too will its applications in medicine . The development of novel synthetic routes and optimization strategies will further enhance its accessibility and utility in clinical settings.